Cas no 2248198-92-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}pentanedioate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}pentanedioate
• CAS No: 2248198-92-5
• MF: C₁₉H₂₂N₂O₈
• MW: 406.386585712433
• CID: 5912547
• PubChem ID: 165729822
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}pentanedioate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}pentanedioate
• EN300-6522147
• 2248198-92-5

• Inchi： 1S/C19H22N2O8/c1-19(2,3)28-18(26)20-11(9-14(22)27-4)10-15(23)29-21-16(24)12-7-5-6-8-13(12)17(21)25/h5-8,11H,9-10H2,1-4H3,(H,20,26)/t11-/m0/s1
• InChI Key： GFNUTTRLTRUWAH-NSHDSACASA-N
• SMILES： O(C(N[C@@H](CC(=O)OC)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 406.13761566g/mol
• Monoisotopic Mass: 406.13761566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 128Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}pentanedioate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}pentanedioate: A Comprehensive Overview

The compound with CAS No. 2248198-92-5, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}pentanedioate, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a dioxoisoindole moiety and a tert-butoxycarbonyl (Boc) group, both of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of this compound in the development of advanced drug delivery systems. The dioxoisoindole structure is known for its ability to form stable complexes with metal ions, making it a valuable component in the synthesis of metallo-drugs. Additionally, the presence of the Boc group allows for precise control over the molecule's reactivity, enabling its use in controlled-release pharmaceutical formulations.

One of the most intriguing aspects of this compound is its stereochemistry. The (3S) configuration at the pentanedioate moiety plays a critical role in determining its biological activity. Researchers have demonstrated that this stereochemistry significantly influences the molecule's ability to interact with cellular receptors, making it a promising candidate for targeted drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of tert-butoxycarbonyl (Boc) groups as protecting agents has been instrumental in achieving high yields and purity during the synthesis process. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing this compound with high enantiomeric excess.

The application of this compound extends beyond pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in advanced materials such as stimuli-responsive polymers and self-healing materials. For instance, studies have shown that incorporating this compound into polymer networks can significantly improve their mechanical properties and responsiveness to external stimuli such as temperature and pH changes.

From an environmental standpoint, researchers are actively exploring methods to reduce the ecological footprint associated with the production and disposal of this compound. Green chemistry approaches, including the use of biodegradable solvents and catalytic recycling processes, are being implemented to ensure sustainable manufacturing practices.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}pentanedioate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure and unique properties continue to drive innovative research and development efforts in both academic and industrial settings.